3-((1-(3-(2-Ethoxyphenyl)propanoyl)azetidin-3-yl)methyl)oxazolidine-2,4-dione

• IUPAC Name: 3-[[1-[3-(2-ethoxyphenyl)propanoyl]azetidin-3-yl]methyl]-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C18H22N2O5/c1-2-24-15-6-4-3-5-14(15)7-8-16(21)19-9-13(10-19)11-20-17(22)12-25-18(20)23/h3-6,13H,2,7-12H2,1H3
• InChI Key: MVCKKXHXNNHMTG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CCC(=O)N2CC(C2)CN3C(=O)COC3=O
• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of oxazolidine derivatives involves multiple steps, including the reaction of cyanohydrins or alpha-hydroxyesters with carbonyldiimidazole and hydrazines, followed by acidic hydrolysis. Techniques such as conventional and microwave-assisted syntheses have been employed to create substituted oxazolidine derivatives, demonstrating the versatility of these compounds' synthesis processes (Kurz & Widyan, 2005).

Molecular Structure Analysis

Molecular structure analysis of oxazolidine derivatives reveals that these compounds can exhibit various conformations depending on their substitution patterns. For example, in certain derivatives, the pyrrolidine ring adopts an envelope conformation, and the oxazolidine ring can assume a twist conformation. This variability in molecular conformation underlines the structural flexibility and complexity of oxazolidine derivatives (Kamala et al., 2008).

Chemical Reactions and Properties

Oxazolidine derivatives participate in a wide range of chemical reactions, demonstrating a variety of chemical properties. For instance, they have been used in the synthesis of alpha-hydroxyhydroxamic acids through decarbonylation reactions, showcasing their reactivity and potential for producing biologically relevant molecules (Kurz & Widyan, 2004).